Cas no 1352317-91-9 (2-Fluoro-5-(4-nitrophenyl)benzoic acid)
1352317-91-9 structure
Product Name:2-Fluoro-5-(4-nitrophenyl)benzoic acid
CAS No:1352317-91-9
MF:C13H8FNO4
MW:261.205327033997
MDL:MFCD20491439
CID:2771258
PubChem ID:56776758
Update Time:2025-04-21
2-Fluoro-5-(4-nitrophenyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluoro-5-(4-nitrophenyl)benzoic acid
- CS-0212221
- MFCD20491439
- BS-26720
- 1352317-91-9
- 2-Fluoro-5-(4-nitrophenyl)benzoicacid
- DTXSID60718371
- 4-Fluoro-4'-nitro[1,1'-biphenyl]-3-carboxylic acid
- AKOS025294369
-
- MDL: MFCD20491439
- Inchi: 1S/C13H8FNO4/c14-12-6-3-9(7-11(12)13(16)17)8-1-4-10(5-2-8)15(18)19/h1-7H,(H,16,17)
- InChI Key: AKNKDVHVOKJUMJ-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1C(=O)O)C1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 261.04373590Da
- Monoisotopic Mass: 261.04373590Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 83.1Ų
2-Fluoro-5-(4-nitrophenyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F596438-100mg |
2-Fluoro-5-(4-nitrophenyl)benzoic acid |
1352317-91-9 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | F596438-250mg |
2-Fluoro-5-(4-nitrophenyl)benzoic acid |
1352317-91-9 | 250mg |
$69.00 | 2023-05-18 | ||
| TRC | F596438-500mg |
2-Fluoro-5-(4-nitrophenyl)benzoic acid |
1352317-91-9 | 500mg |
$92.00 | 2023-05-18 | ||
| TRC | F596438-1g |
2-Fluoro-5-(4-nitrophenyl)benzoic acid |
1352317-91-9 | 1g |
$133.00 | 2023-05-18 | ||
| abcr | AB310470-1 g |
2-Fluoro-5-(4-nitrophenyl)benzoic acid; 95% |
1352317-91-9 | 1g |
€144.00 | 2023-04-26 | ||
| abcr | AB310470-1g |
2-Fluoro-5-(4-nitrophenyl)benzoic acid, 95%; . |
1352317-91-9 | 95% | 1g |
€144.00 | 2025-04-21 | |
| A2B Chem LLC | AE61981-1g |
2-Fluoro-5-(4-nitrophenyl)benzoic acid |
1352317-91-9 | 95% | 1g |
$75.00 | 2024-04-20 | |
| A2B Chem LLC | AE61981-5g |
2-Fluoro-5-(4-nitrophenyl)benzoic acid |
1352317-91-9 | 95% | 5g |
$209.00 | 2024-04-20 | |
| Ambeed | A661305-5g |
2-Fluoro-5-(4-nitrophenyl)benzoic acid |
1352317-91-9 | 95% | 5g |
$228.0 | 2024-04-24 | |
| Crysdot LLC | CD12152035-25g |
2-Fluoro-5-(4-nitrophenyl)benzoic acid |
1352317-91-9 | 95+% | 25g |
$565 | 2024-07-23 |
2-Fluoro-5-(4-nitrophenyl)benzoic acid Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
1352317-91-9 (2-Fluoro-5-(4-nitrophenyl)benzoic acid) Related Products
- 403-24-7(2-Fluoro-4-nitrobenzoic acid)
- 103978-24-1(3-(2-fluoro-5-nitrophenyl)benzoic acid)
- 103978-33-2([1,1'-Biphenyl]-4-carboxylicacid, 2'-fluoro-5'-nitro-)
- 1355248-03-1(Methyl 2-fluoro-5-(4-nitrophenyl)benzoate)
- 1261983-30-5(4-Fluoro-3-(3-nitrophenyl)benzoic acid)
- 1261968-85-7(2-Fluoro-4-(3-nitrophenyl)benzoic acid)
- 7304-32-7(2-Fluoro-5-nitrobenzoic acid)
- 1261970-42-6(2'-Fluoro-4'-methyl-5-nitro-[1,1'-biphenyl]-3-carboxylic acid)
- 1261962-92-8(3-(2,6-difluorophenyl)-5-nitrobenzoic Acid)
- 1261964-43-5(3-Fluoro-4-(3-nitrophenyl)benzoic acid)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk